Cas no 2680901-17-9 (benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate)

• Product Name: benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate
• CAS No: 2680901-17-9
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5628688
• PubChem ID: 165930967
• Update Time: 2025-06-08

benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-cyclopropyl-N-[(4-hydroxy-3-methoxyphenyl)methyl]carbamate
• EN300-28295046
• 2680901-17-9
• benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate

• Inchi： 1S/C19H21NO4/c1-23-18-11-15(7-10-17(18)21)12-20(16-8-9-16)19(22)24-13-14-5-3-2-4-6-14/h2-7,10-11,16,21H,8-9,12-13H2,1H3
• InChI Key： XZQHUSFLUYYDDU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1C=CC(=C(C=1)OC)O)C1CC1)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59Ų

Additional information on benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate

Benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 2680901-17-9): An Overview of a Promising Compound in Medicinal Chemistry

Benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 2680901-17-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its benzyl, cyclopropyl, and 4-hydroxy-3-methoxyphenyl moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The benzyl group in the compound contributes to its aromatic character, which can influence its solubility and binding properties. The cyclopropyl moiety, known for its strained ring structure, adds to the compound's rigidity and can enhance its pharmacological profile by affecting conformational flexibility. The 4-hydroxy-3-methoxyphenyl group, often found in natural products with biological activity, provides additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structures can modulate the activity of enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). By inhibiting MAO, these compounds can potentially alleviate symptoms associated with conditions like Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective properties, benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate is another area of interest. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it exhibits good plasma stability, which are crucial factors for drug development. Furthermore, the compound shows low toxicity in preclinical studies, indicating a favorable safety profile.

Structural modifications of benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate have also been explored to optimize its therapeutic potential. For instance, substituting the cyclopropyl group with other alkyl or aryl groups can alter the compound's lipophilicity and binding affinity to specific receptors. Similarly, modifying the 4-hydroxy-3-methoxyphenyl group can enhance its interaction with target proteins or enzymes.

In conclusion, benzyl N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 2680901-17-9) represents a promising compound in medicinal chemistry with a diverse range of potential applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.